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Compound of Interest

1,1-Diethoxy-N,N-
Compound Name: , ,
dimethylmethanamine

Cat. No.: B195914

An In-depth Technical Guide to the Basic Properties of 1,1-Diethoxy-N,N-
dimethylmethanamine

Introduction

1,1-Diethoxy-N,N-dimethylmethanamine, commonly known as Bredereck's reagent, is a
versatile and highly reactive organic compound. It serves as a valuable tool for researchers
and scientists, particularly in the field of organic synthesis. This guide provides a
comprehensive overview of its fundamental basic properties, chemical reactivity, and practical
applications, with a focus on its role as a formylating agent and its utility in the synthesis of
various organic molecules.

Physicochemical and Basic Properties

The following table summarizes the key quantitative data for 1,1-Diethoxy-N,N-
dimethylmethanamine.
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Property Value

Molecular Formula C7H17NO2

Molecular Weight 147.22 g/mol

Boiling Point 130-132 °C (lit.)

Density 0.879 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.411 (lit.)

) ) Not readily available, but it is a non-nucleophilic
pKa (of the conjugate acid) b
ase.

N Reacts with water. Soluble in most organic
Solubility vent
solvents.

Chemical Reactivity and Basic Character

1,1-Diethoxy-N,N-dimethylmethanamine is a powerful reagent for the formylation of acidic C-
H, N-H, and O-H bonds. Its reactivity stems from the electron-donating character of the
dimethylamino group, which makes the central carbon atom highly susceptible to nucleophilic
attack. While not typically used as a simple base to deprotonate a substrate, its basicity is
integral to its mechanism of action in formylation reactions.

The general mechanism involves the attack of a nucleophile (from the acidic substrate) on the
electrophilic carbon of the reagent, followed by the elimination of ethanol and dimethylamine to
form the formylated product.
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Reaction of Bredereck's Reagent with an Acidic Proton
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Click to download full resolution via product page
Caption: General reaction pathway of Bredereck's reagent.

Experimental Protocols
General Procedure for the Formylation of a Ketone

This protocol provides a representative example of the use of 1,1-Diethoxy-N,N-
dimethylmethanamine for the formylation of a ketone at the a-position.

Materials:
o Ketone (1.0 equiv)
e 1,1-Diethoxy-N,N-dimethylmethanamine (1.2 equiv)

e Anhydrous solvent (e.g., Toluene, THF)
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 Inert atmosphere (e.g., Nitrogen, Argon)

o Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)
e Magnetic stirrer and heating mantle

Procedure:

e To a solution of the ketone in the chosen anhydrous solvent under an inert atmosphere, add
1,1-Diethoxy-N,N-dimethylmethanamine.

e The reaction mixture is then heated to reflux and stirred for the required time (typically
monitored by TLC or GC).

» After completion of the reaction, the solvent is removed under reduced pressure.

e The crude product is then purified by column chromatography on silica gel to afford the
desired formylated ketone.
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Caption: Experimental workflow for ketone formylation.
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Applications in Synthesis

Beyond simple formylation, 1,1-Diethoxy-N,N-dimethylmethanamine is a key reagent in the
synthesis of various heterocyclic compounds.

Synthesis of Pyrimidines

Bredereck's reagent reacts with amidines to form substituted pyrimidines, which are important
scaffolds in medicinal chemistry. The reaction proceeds through an initial formylation of the
amidine followed by cyclization.

Pyrimidine Synthesis

o Bredereck's
Amidine
Reagent

Formylation

N-Formylamidine
Intermediate

Cyclization

y

Substituted
Pyrimidine

Click to download full resolution via product page

Caption: Pyrimidine synthesis pathway.
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Safety and Handling

1,1-Diethoxy-N,N-dimethylmethanamine is a moisture-sensitive and flammable liquid. It
should be handled in a well-ventilated fume hood, and appropriate personal protective
equipment (gloves, safety glasses) should be worn. Store the reagent under an inert
atmosphere in a tightly sealed container in a cool, dry place.

Conclusion

1,1-Diethoxy-N,N-dimethylmethanamine is a powerful and versatile reagent with significant
applications in organic synthesis. Its basic character is fundamental to its reactivity, enabling
the formylation of a wide range of substrates and facilitating the construction of complex
molecular architectures, including important heterocyclic systems. A thorough understanding of
its properties and reaction mechanisms is crucial for its effective and safe utilization in a
research setting.

 To cite this document: BenchChem. [1,1-Diethoxy-N,N-dimethylmethanamine basic
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195914#1-1-diethoxy-n-n-dimethylmethanamine-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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